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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to help researchers, scientists, and drug development professionals mitigate motion
artifacts in Diffusion Tensor Imaging (DTI) data.

Frequently Asked Questions (FAQS)

Q1: What are motion artifacts in DTl and how do they affect my data?

Motion artifacts in DTI are caused by subject movement during the scan. This is a significant
issue because DTl is highly sensitive to motion, which can lead to misalignments between
diffusion-weighted volumes.[1] Even small movements can cause signal dropouts in the
images.[2] These artifacts can introduce bias and reduce the precision of DTI-derived metrics,
such as Fractional Anisotropy (FA) and Mean Diffusivity (MD), potentially leading to erroneous
conclusions about white matter microstructure.[3][4]

Q2: What are the main strategies to reduce motion artifacts?

There are two primary approaches to combat motion artifacts:

© 2026 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b12361070#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC5118068/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4269573/
https://www.danieleteti.it/post/dot-language-guide-for-devs-and-analysts-en/
https://www.researchgate.net/publication/303257954_Quality_criteria_for_DTI_Data_by_Assessing_Color-Encoded_Fractional_Anisotropy_Images
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12361070?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

o Prospective Correction: This involves tracking the subject's head motion in real-time during
the scan and actively updating the imaging parameters to compensate for the movement.[1]
This can be achieved using navigator echoes or optical tracking systems.[5][6]

» Retrospective Correction: This is a post-processing approach where computational
algorithms are used to align the acquired diffusion volumes and correct for motion-induced
distortions after the data has been collected.[1]

Combining both prospective and retrospective methods is often beneficial for achieving the
highest quality data, especially in populations prone to movement like children.[1][7]

Q3: When should | use prospective versus retrospective motion correction?

The choice depends on the available scanner hardware and software, the subject population,
and the degree of expected motion.

» Prospective correction is ideal for studies involving subjects who are likely to move, such as
pediatric or clinical populations, as it corrects for motion in real-time.[1][2]

o Retrospective correction is a crucial post-processing step for nearly all DTI studies to correct
for residual motion and eddy current distortions.[8]

A decision-making workflow for choosing a strategy is outlined in the diagram below.

Q4: Can motion artifacts be completely eliminated?

While these strategies can significantly reduce motion artifacts, complete elimination can be
challenging, especially in cases of severe and continuous motion.[8] However, modern
techniques, particularly the combination of prospective and retrospective correction, can
produce high-quality data even in the presence of motion.[1]

Q5: What is the impact of motion on Fractional Anisotropy (FA) values?

Motion artifacts can significantly bias FA values. Studies have shown that retrospective motion
correction can lead to a reduction in mean FA values compared to data acquired with
prospective motion correction.[2] This is because retrospective techniques can be susceptible
to distortions from partial voluming effects.[2]
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Troubleshooting Guides

Problem: | see signal dropouts or "stripes" in my diffusion-weighted images.

o Cause: This is a classic sign of abrupt subject motion during the acquisition of a specific
diffusion gradient volume.[2]

e Solution:

o Retrospective Correction: Apply a robust retrospective motion correction pipeline. Tools
like FSL's eddy can identify and replace slices corrupted by signal dropout.

o Volume Rejection: For severely corrupted volumes, it may be necessary to exclude them
from the tensor fitting. Some software packages can do this automatically based on quality
control metrics. A correlation coefficient threshold of 0.83 has been used to reject
corrupted volumes.[8]

o Prospective Correction: If available, use a prospective motion correction technique for
future acquisitions to minimize the occurrence of these artifacts.

Problem: My FA maps appear blurry and lack clear anatomical detail.

o Cause: This can be due to continuous, smaller movements throughout the scan, leading to a
general blurring and misalignment of volumes.

e Solution:

o Improve Head Immobilization: Use foam padding, bite bars, or other fixation devices to
minimize head movement.

o Subject Comfort: Ensure the subject is comfortable before the scan begins to reduce
fidgeting. This includes making sure they have used the restroom.[9]

o Combined Correction: Apply both prospective and retrospective motion correction for the
best results. The combination can improve the diffusion tensor ellipsoid fits and reduce
variance in FA.[1]

Problem: My tractography results show spurious or anatomically implausible fibers.
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o Cause: Misalignment of diffusion volumes due to motion can lead to incorrect estimation of
the principal diffusion direction in voxels, resulting in erroneous fiber tracking. Retrospective
correction has been observed to sometimes produce spurious tractographic changes.[2]

e Solution:

o High-Quality Corrected Data: Ensure the highest quality motion correction has been
applied. Data that has been both prospectively navigated and retrospectively processed
often yields the best results for tractography.[1]

o Visual Quality Control: Carefully inspect the motion-corrected data and the resulting tensor

maps before running tractography.

o Appropriate Tracking Thresholds: Use appropriate FA and curvature thresholds for fiber
tracking to avoid tracking through regions with high uncertainty.[10]

Quantitative Data on Motion Correction Techniques

The following table summarizes findings from studies comparing different motion correction
strategies.
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Quantitative Impact
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to remove corrupted

data.

Experimental Protocols

Protocol 1: Prospective Motion Correction using
Volumetric Navigators (VNavs)

This protocol is based on a method that acquires a low-resolution 3D EPI navigator to track

head motion.

Pulse Sequence: A twice-refocused 2D diffusion pulse sequence is modified to acquire a 3D-
EPI navigator following each diffusion volume.[1]

Navigator Acquisition:
o The navigator is a 3D, multi-shot EPI volume that is not diffusion-weighted.[1]

o Typical navigator parameters: TR=14 ms, TE=6.6 ms, voxel size = 8x8x8 mms3, flip angle =
2°, total scan time ~406 ms.[1]

Real-time Motion Estimation: The acquired navigator volume is registered to a reference
navigator (usually the first one acquired). This provides real-time estimates of translation and
rotation.

Gradient Updating: The motion parameters are used to update the scanner's gradient
coordinate system before the acquisition of the next diffusion volume. This reorients the
imaging gradients to match the new head position.[1]

Reacquisition (Optional): For large motions exceeding a preset threshold, the motion-
corrupted volume can be reacquired to improve data quality.[11]

Protocol 2: Retrospective Motion and Eddy Current
Correction using FSL

This protocol outlines the key steps for using FSL's topup and eddy tools for retrospective

correction.
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» Data Acquisition: Acquire two sets of diffusion images with opposite phase-encoding
directions (e.g., Anterior-Posterior and Posterior-Anterior). This is necessary for susceptibility

distortion correction.
 Distortion Correction (topup):
o Merge the two opposite phase-encoded scans into a single file.

o Create an acquisition parameters file (acqparams.txt) that specifies the phase-encoding
direction and total readout time for each volume.

o Run topup to estimate the susceptibility-induced off-resonance field.[12]

e Brain Extraction: Create a brain mask from the non-diffusion-weighted (b=0) image using
bet.[13]

o Eddy Current and Motion Correction (eddy):

o Run the eddy tool, providing the raw diffusion data, brain mask, b-vectors, b-values, index
file, and the output from topup.[12][14]

o eddy simultaneously models and corrects for eddy current distortions and subject motion
by registering each diffusion volume to a prediction of what it should look like without
distortion.[14]

o Optionally, use the --repol flag to enable outlier detection and replacement, which is
effective for correcting signal dropouts caused by motion.[14]

Visualizations
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Acquire Diffusion Volume

Acquire Navigator
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Start: Planning DTI Experiment

Implement Prospective Correction Optimize fo_r m'”'”.“?" motion:
- Head immobilization

(e.g., Navigators, Optical Tracking) - Subject comfort

i l

Combine Prospective data with Always perform Retrospective Correction
Retrospective Correction (e.g., FSL eddy, TORTOISE)

High-Quality, Motion-Corrected Data
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Input:
Raw DTI data (AP/PA)
b-vectors, b-values

1. topup: Estimate susceptibility field 2. bet: Create brain mask

3. eddy: Correct motion, eddy currents,
and susceptibility distortions

Output:
Corrected 4D DTI data

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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